Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Corylin compared to neobavaisoflavone lifespan
extension

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Corylin

CAS No.: 53947-92-5

Cat. No.: S623654

Corylin vs. Neobavaisoflavone: Comparison at a

Glance
Feature Corylin Neobavaisoflavone
Source The herb Psoralea corylifolia [1] [2] The herb Psoralea corylifolia [1] [2]
Lifespan Extends replicative lifespan [1] [2] Extends replicative lifespan [1] [2]
Extension in
Yeast
Lifespan Extends lifespan in mice on a high-  Not reported

Extension in Mice fat diet [1] [2] [3]

Primary Gtrl protein, part of the TORC1 Information is less specific from available
Molecular Target complex [1] [2] [4] data [1] [2]
(for Lifespan)

Key Signaling MTOR (TORL1 in yeast) pathway Information is less specific; acts
Pathway inhibition [1] [2] [4] independently of Sirtuins [1] [2]
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Feature Corylin Neobavaisoflavone
Effect on Cellular  Reduces senescence in Human Not reported
Senescence Umbilical Vein Endothelial Cells

(HUVECS) [1] [2]

Other Notable Promotes adipose tissue Acts as a chemosensitizer in cancer cells,
Activities browning, improves insulin inhibits melanogenesis, functions as an
resistance, exhibits anti- efflux pump inhibitor in S. aureus [7] [8] [9]

atherosclerotic effects [5] [6]

Insights from Key Experiments and Protocols

The comparative potential of these compounds is rooted in rigorous experimental methodologies.

Yeast Replicative Lifespan (RLS) Assay

This was the critical initial screen that identified both compounds.

e Purpose: To measure how many times a mother yeast cell can divide and produce daughters, a key
model for aging [1] [2].

¢ Method (Mother Enrichment Program - MEP): A genetic system is used to selectively eliminate
daughter cells, allowing researchers to easily monitor and count the divisions of mother cells in a
liquid culture. This is more efficient than the traditional, manual micromanipulation method [1] [2].

¢ Finding: Both corylin and neobavaisoflavone were identified from 22 compounds isolated from
Psoralea corylifolia as being able to extend yeast RLS in this assay [1] [2].

Mammalian Lifespan and Healthspan Studies

Following the yeast data, corylin was advanced to more complex models.

e Mouse Model: Aged mice (40 weeks old) were fed a high-fat diet, with one group receiving corylin
(50 mg/kg) [1] [2] [4].

¢ Results: The corylin-treated group showed a significant improvement in survival rates after two
years (~60% alive vs. ~40% in control). They also demonstrated improved physical function, including
better balance and rearing behavior [4].
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¢ Mechanistic Insight: The study further showed that corylin ameliorated markers of cellular
senescence in human umbilical vein endothelial cells (HUVECS), making their gene expression profile
more similar to that of young cells [1] [2] [4].

The following diagram illustrates the well-characterized anti-aging mechanism of corylin, which mimics

caloric restriction:

Corylin

Binds & Inhibits

orylin Prevents

Click to download full resolution via product page

Final Analysis for Researchers
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For research and drug development focused on aging and age-related diseases, the current evidence points to

a clear distinction:

e Corylin emerges as the more promising candidate for direct lifespan extension. Its effects have been
validated across multiple biological models—from yeast and human cells to mice—and its mechanism
of action as a caloric restriction mimetic via Gtrl/mTOR inhibition is well-defined [1] [2] [4]. Its
additional benefits on metabolism [5] and cardiovascular health [6] further support its potential as a

broad-spectrum therapeutic for age-related conditions.

¢ Neobavaisoflavone should be considered for different therapeutic niches. While it shows less
evidence for direct lifespan extension, its strong and documented activity in areas like cancer
chemosensitization [7] and antimicrobial potentiation [9] makes it a highly interesting molecule for

oncology and infectious disease research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Corylin compared to neobavaisoflavone lifespan extension].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b623654#corylin-

compared-to-neobavaisoflavone-lifespan-extension]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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